Cas no 922063-65-8 (2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide)

• Product Name: 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• CAS No: 922063-65-8
• MF: C₂₀H₂₄N₂O₄S
• MW: 388.480564117432
• CID: 5917037
• PubChem ID: 44017103
• Update Time: 2025-10-18

2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,3,4,5,6-pentamethyl-N-(5-oxo-3,4-dihydro-2H-1,4-benzoxazepin-7-yl)benzenesulfonamide
• SR-01000911706-1
• 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide
• F2277-0315
• 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide
• SR-01000911706
• AKOS024635706
• 922063-65-8

• Inchi： 1S/C20H24N2O4S/c1-11-12(2)14(4)19(15(5)13(11)3)27(24,25)22-16-6-7-18-17(10-16)20(23)21-8-9-26-18/h6-7,10,22H,8-9H2,1-5H3,(H,21,23)
• InChI Key： RRSXXQIYNWVKMP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C3OCCNC(=O)C3=C2)(=O)=O)=C(C)C(C)=C(C)C(C)=C1C

Computed Properties

• Exact Mass: 388.14567842g/mol
• Monoisotopic Mass: 388.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 631
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 92.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide

Comprehensive Analysis of 2,3,4,5,6-Pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide (CAS No. 922063-65-8)

The compound 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide, with CAS No. 922063-65-8, is a structurally intricate sulfonamide derivative that has garnered significant attention in pharmaceutical and chemical research. Its unique molecular architecture, combining a pentamethylbenzene core with a 1,4-benzoxazepine moiety, positions it as a promising candidate for various applications, particularly in drug discovery and material science. Researchers are increasingly exploring its potential due to its bioactive properties and structural versatility.

One of the most searched questions regarding this compound revolves around its synthesis pathway and mechanism of action. Recent studies highlight its role as a potential enzyme inhibitor, particularly in modulating pathways related to inflammation and metabolic disorders. The sulfonamide group in its structure is a key functional element, often associated with antibacterial and anti-inflammatory activities. This aligns with current trends in drug development, where multi-target therapeutics are gaining traction to address complex diseases like diabetes and neurodegenerative conditions.

From a chemical properties perspective, CAS No. 922063-65-8 exhibits notable stability under ambient conditions, making it suitable for further derivatization. Its solubility profile in organic solvents like DMSO and methanol has been documented, which is critical for formulation studies. The pentamethylated benzene ring enhances lipophilicity, potentially improving membrane permeability—a hot topic in drug delivery optimization. These attributes are frequently queried in academic forums, reflecting the compound's relevance in medicinal chemistry.

Another trending discussion involves the computational modeling of this molecule. With the rise of AI-driven drug design, researchers are leveraging molecular docking simulations to predict its interactions with biological targets. The 1,4-benzoxazepine scaffold is particularly intriguing due to its presence in several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR). Such analyses are pivotal for optimizing lead compounds, a subject dominating recent publications in Journal of Medicinal Chemistry and similar platforms.

In the context of green chemistry, efforts to synthesize 922063-65-8 using catalytic methods or microwave-assisted reactions are gaining momentum. These approaches align with global sustainability goals, reducing waste and energy consumption—a priority highlighted in ACS Green Chemistry initiatives. Users often search for eco-friendly synthesis protocols, underscoring the demand for environmentally conscious research practices.

Lastly, the compound's patent landscape is a focal point for industrial stakeholders. As of 2023, several applications cite derivatives of 2,3,4,5,6-pentamethyl-N-(5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)benzene-1-sulfonamide for treating autoimmune diseases and cancer-related cachexia. This ties into broader searches on innovative small-molecule therapies, reflecting the intersection of chemistry and translational medicine.